Cas no 67106-67-6 (2-(1H-imidazol-2-yl)-2-methylpropan-1-ol)

2-(1H-imidazol-2-yl)-2-methylpropan-1-ol structure
67106-67-6 structure
Product Name:2-(1H-imidazol-2-yl)-2-methylpropan-1-ol
CAS No:67106-67-6
MF:C7H12N2O
MW:140.182981491089
CID:965381
PubChem ID:6455425
Update Time:2025-04-19

2-(1H-imidazol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • beta,beta-dimethyl-1H-imidazole-2-ethanol
    • 2-(1H-imidazol-2-yl)-2-methylpropan-1-ol
    • 1H-Imidazole-2-ethanol, beta,beta-dimethyl-
    • BZ53RU8XKS
    • NS00022647
    • 2-(1,1-Dimethyl-2-hydroxyethyl)imidazole
    • DTXSID60217410
    • IISXZANEXOGTTM-UHFFFAOYSA-N
    • 67106-67-6
    • SCHEMBL9459967
    • EINECS 266-571-5
    • EN300-1845899
    • AKOS006356365
    • DB-098017
    • Inchi: 1S/C7H12N2O/c1-7(2,5-10)6-8-3-4-9-6/h3-4,10H,5H2,1-2H3,(H,8,9)
    • InChI Key: IISXZANEXOGTTM-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)C1=NC=CN1

Computed Properties

  • Exact Mass: 140.094963
  • Monoisotopic Mass: 140.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.9
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.119
  • Boiling Point: 341.7°C at 760 mmHg
  • Flash Point: 160.5°C
  • Refractive Index: 1.53

2-(1H-imidazol-2-yl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1845899-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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